BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of Bromo-PEGb5-
phosphonic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromo-PEG5-phosphonic acid

Cat. No.: B606402

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Bromo-PEG5-phosphonic acid (CAS No. 1446282-37-6). The information presented herein is
compiled from available safety data sheets and general knowledge of related chemical
compounds to ensure safe handling and use in a research and development setting. Due to the
specialized nature of this reagent, a complete, officially regulated Material Safety Data Sheet
(MSDS) is not broadly available. This guide serves to fill that gap by consolidating known data
and providing evidence-based safety recommendations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bromo-PEG5-phosphonic acid is
presented in the table below. It is important to note that quantitative data for properties such as
melting and boiling points are not publicly available and would require experimental
determination.
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Property

Value

Source

Chemical Name

(17-bromo-3,6,9,12,15-
pentaoxaheptadecyl)phosphon

MedKoo Biosciences|[1]

ic acid
CAS Number 1446282-37-6 BroadPharm[2]
Molecular Formula C12H26Bro8spP BroadPharm[2]
Molecular Weight 409.2 g/mol BroadPharm[2]

_ MedKoo Biosciences,
Purity >959% to 98%
BroadPharm[1][2]

Solubility Soluble in DMSO MedKoo Biosciences|[1]

Not specified (likely a solid or
Appearance _ o -

viscous liquid)
Melting Point No data available -
Boiling Point No data available -
Density No data available -

Hazard Identification and Safety Precautions

While some suppliers classify Bromo-PEG5-phosphonic acid as non-hazardous for transport,

this does not preclude potential workplace hazards.[3] The molecule contains a phosphonic

acid group, which can cause irritation, and an alkyl bromide, which can be a reactive functional

group. The PEG (polyethylene glycol) chain is generally considered to have low toxicity.

Based on the structural components and available data for similar compounds, the following

potential hazards and precautionary measures are recommended.
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Hazard Category

Potential Hazard

Recommended
Precautionary Statements

Skin Contact

May cause skin irritation.

P264: Wash skin thoroughly
after handling.[4] P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[4]

Eye Contact

May cause serious eye

irritation.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Inhalation

May cause respiratory irritation

if inhaled as dust or aerosol.

P261: Avoid breathing dust.[4]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[4]

Ingestion

Harmful if swallowed.

P270: Do not eat, drink or
smoke when using this
product. P301+P310+P330: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor. Rinse mouth.

[5]

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are recommended for the safe handling and use of Bromo-PEG5-

phosphonic acid in a laboratory setting.

Personal Protective Equipment (PPE) Workflow
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/Personal Protective Equipment (PPE) Protocol\

Start: Entering the Lab

Wear appropriate PPE:
- Lab coat
- Safety glasses/goggles
- Chemical-resistant gloves (e.qg., Nitrile)

:

Handle Bromo-PEG5-phosphonic acid
in a well-ventilated area or fume hood

:

Dispose of waste in a designated
hazardous waste container
(Decontaminate work surfaces)

y

Remove PPE in the correct order:
1. Gloves
2. Goggles/Face shield
3. Lab coat

(Wash hands thoroughla

End: Exiting the Lab
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Caption: Workflow for donning, using, and doffing Personal Protective Equipment when
handling Bromo-PEG5-phosphonic acid.

First Aid Measures

A logical flow for responding to accidental exposure is outlined below.

4 First Aid Response Flow )

Accidental Exposure Occurs
Eye Contact: o
- Rinse with water for 15 mins, Inhalation: }
o " - Move to fresh air.
lifting eyelids.

Skin Contact:
- Remove contaminated clothing.

Ingestion:
- Rinse mouth with water.
Wash with soap and water for 15 mins. - Do NOT induce vomiting.

Seek medical attention if
symptoms persist or are severe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of Bromo-PEG5-
phosphonic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606402#bromo-peg5-phosphonic-acid-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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